Cas no 869072-00-4 (N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869072-00-4
• MF: C₁₆H₂₃N₃O₅S₂
• MW: 401.500921487808
• CID: 6293318
• PubChem ID: 18561599
• Update Time: 2025-05-20

N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• F1851-0078
• N'-cyclopentyl-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide
• N1-cyclopentyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• N-cyclopentyl-N'-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• 869072-00-4
• AKOS024614587

• Inchi： 1S/C16H23N3O5S2/c20-15(16(21)18-12-5-1-2-6-12)17-11-13-19(8-4-9-24-13)26(22,23)14-7-3-10-25-14/h3,7,10,12-13H,1-2,4-6,8-9,11H2,(H,17,20)(H,18,21)
• InChI Key： AVSNDTIPSBNHEY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCOC1CNC(C(NC1CCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 401.10791319g/mol
• Monoisotopic Mass: 401.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 141Ų

Additional information on N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Comprehensive Overview of N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869072-00-4)

N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869072-00-4) is a specialized organic compound with a unique molecular structure that combines cyclopentyl, thiophene sulfonyl, and oxazinan moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the thiophene-2-sulfonyl group and the oxazinan ring system makes it a promising candidate for modulating biological activity, particularly in targeting enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has surged, driven by advancements in synthetic chemistry and computational drug design. Researchers are particularly interested in its potential as a scaffold for developing small-molecule inhibitors or agonists in therapeutic areas such as inflammation, metabolic disorders, and neurodegenerative diseases. The compound's CAS No. 869072-00-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis of N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves multi-step organic reactions, including sulfonylation, cyclization, and amide coupling. Its thiophene sulfonyl moiety is particularly noteworthy, as thiophene derivatives are known for their electronic properties and bioactivity. This structural feature aligns with current trends in fragment-based drug design, where researchers focus on optimizing pharmacophores for enhanced selectivity and potency.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. Its oxazinan core is being explored in agrochemicals for developing next-generation pesticides with improved environmental profiles. Given the growing emphasis on sustainable chemistry and green synthesis, CAS No. 869072-00-4 represents a valuable intermediate for eco-friendly crop protection solutions. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing.

Analytical characterization of N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The thiophene-2-sulfonyl group's distinct spectroscopic signatures also facilitate its identification in complex mixtures, making it a reliable marker in reaction monitoring.

As the scientific community continues to explore heterocyclic chemistry, compounds like N-cyclopentyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide are likely to play a pivotal role in addressing unmet medical and agricultural challenges. Its versatility and modular synthesis pathway make it a compelling subject for future studies, particularly in the context of personalized medicine and precision agriculture.